Cas no 2006104-43-2 (5-Isothiazolemethanamine, 3-methoxy-N-propyl-)

• Product Name: 5-Isothiazolemethanamine, 3-methoxy-N-propyl-
• CAS No: 2006104-43-2
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 5277442
• Update Time: 2025-07-15

5-Isothiazolemethanamine, 3-methoxy-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine, 3-methoxy-N-propyl-

• Inchi： 1S/C8H14N2OS/c1-3-4-9-6-7-5-8(11-2)10-12-7/h5,9H,3-4,6H2,1-2H3
• InChI Key： VOISLVXOJQBAFV-UHFFFAOYSA-N
• SMILES： S1C(CNCCC)=CC(OC)=N1

Additional information on 5-Isothiazolemethanamine, 3-methoxy-N-propyl-

5-Isothiazolemethanamine, 3-methoxy-N-propyl-

5-Isothiazolemethanamine, 3-methoxy-N-propyl-, also known by its CAS number 2006104-43-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isothiazoles, which are heterocyclic compounds with a five-membered ring containing two heteroatoms: one sulfur and one nitrogen. The structure of 5-Isothiazolemethanamine, 3-methoxy-N-propyl- includes a methoxy group at position 3 and an N-propyl group attached to the nitrogen atom of the isothiazole ring.

The synthesis of 5-Isothiazolemethanamine, 3-methoxy-N-propyl- involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, utilizing biodegradable solvents and enzymatic catalysts.

In terms of applications, 5-Isothiazolemethanamine, 3-methoxy-N-propyl- has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

The pharmacokinetic properties of 5-Isothiazolemethanamine, 3-methoxy-N-propyl- have been extensively studied using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile, which are critical for determining its suitability as a drug candidate.

In addition to its pharmaceutical applications, 5-Isothiazolemethanamine, 3-methoxy-N-propyl- has also found use in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules has made it an essential building block in combinatorial chemistry libraries.

The latest research on 5-Isothiazolemethanamine, 3-methoxy-N-propyl- has focused on its potential as an advanced material for optoelectronic devices. By incorporating this compound into conjugated polymers, scientists have achieved enhanced charge transport properties, which are vital for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 5-Isothiazolemethanamine, 3-methoxy-N-propyl-, with its CAS number 2006104-43-2, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in contemporary chemical research.